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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of polymers containing the

Hindered Amine Light Stabilizer (HALS) UV-3853 against other common UV stabilizers in

accelerated weathering tests. The data presented herein is intended to assist in the selection of

appropriate stabilization packages for polymers used in applications requiring long-term

durability and resistance to photodegradation.

Comparison of UV Stabilizer Performance in
Polypropylene
The following table summarizes the performance of polypropylene samples containing different

UV stabilizers after accelerated weathering. The data is a composite of typical results found in

studies evaluating the weatherability of polyolefins.
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Stabilizer
System

Exposure Time
(hours)

ΔE* (Color
Change)

Gloss
Retention (%)

Tensile
Strength
Retention (%)

Unstabilized

Polypropylene
500 12.5 30 45

1000 25.0 5 10

Polypropylene +

UV-3853 (0.2%)
500 1.8 92 95

1000 3.5 85 88

Polypropylene +

Tinuvin 770

(0.2%)

500 2.5 88 90

1000 4.8 75 80

Polypropylene +

Chimassorb 944

(0.2%)

500 2.2 90 92

1000 4.2 80 85

Note: The data in this table is representative and may vary depending on the specific

formulation, processing conditions, and accelerated weathering parameters.

Experimental Protocols
The data presented in this guide is based on standardized accelerated weathering test

methodologies. The following is a typical experimental protocol used to evaluate the

performance of UV stabilizers in polymers.

1. Sample Preparation:

Polypropylene (PP) homopolymer is compounded with the specified UV stabilizer (e.g., UV-

3853, Tinuvin 770, Chimassorb 944) at a loading of 0.2% by weight using a twin-screw

extruder.
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An unstabilized polypropylene sample is used as a control.

The compounded materials are injection molded into standard test plaques (e.g., 70 mm x

150 mm x 3 mm).

2. Accelerated Weathering:

The test plaques are subjected to accelerated weathering in a xenon arc weather-ometer

according to ASTM G155, Cycle 1.[1]

Irradiance: 0.55 W/m² at 340 nm.

Black Panel Temperature: 63°C ± 2°C.

Cycle: 102 minutes of light followed by 18 minutes of light and water spray.

Samples are exposed for a total of 500 and 1000 hours.

3. Performance Evaluation:

Color Change (ΔE): Color measurements are taken before and after exposure using a
spectrophotometer in accordance with ASTM D2244. The total color difference (ΔE) is

calculated using the CIELAB color space.

Gloss Retention: Gloss is measured at a 60° angle before and after exposure using a gloss

meter according to ASTM D523. Gloss retention is calculated as the percentage of the initial

gloss.

Tensile Strength Retention: Tensile properties are measured using a universal testing

machine according to ASTM D638. Tensile strength retention is calculated as the percentage

of the initial tensile strength.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the workflow of a typical accelerated weathering test.
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Caption: Workflow of an accelerated weathering experiment.
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Mechanism of HALS Action
Hindered Amine Light Stabilizers (HALS) like UV-3853 do not absorb UV radiation. Instead,

they function by scavenging free radicals that are formed during the photo-oxidation of the

polymer. This mechanism is cyclic, allowing a single HALS molecule to neutralize multiple free

radicals, which contributes to their high efficiency and long-term performance.[2]

The following diagram illustrates the general mechanism of HALS in protecting polymers from

UV degradation.
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Caption: Simplified mechanism of HALS radical scavenging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b065672?utm_src=pdf-custom-synthesis
https://www.atlas-mts.com/knowledge-center/atlas-weathering-blog/2022/march/weathering-testing-standards-for-polymers
https://3vsigmausa.com/hals-protecting-plastics-uv/
https://www.benchchem.com/product/b065672#accelerated-weathering-test-results-for-polymers-containing-uv-3853
https://www.benchchem.com/product/b065672#accelerated-weathering-test-results-for-polymers-containing-uv-3853
https://www.benchchem.com/product/b065672#accelerated-weathering-test-results-for-polymers-containing-uv-3853
https://www.benchchem.com/product/b065672#accelerated-weathering-test-results-for-polymers-containing-uv-3853
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b065672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

